Cas no 798-37-8 ([2-(2-fluorobenzoyl)phenyl]-phenylmethanone)

[2-(2-fluorobenzoyl)phenyl]-phenylmethanone structure
798-37-8 structure
Product Name:[2-(2-fluorobenzoyl)phenyl]-phenylmethanone
CAS No:798-37-8
MF:C20H13FO2
MW:304.314429044724
CID:984904
PubChem ID:264461
Update Time:2025-04-20

[2-(2-fluorobenzoyl)phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • [2-(2-fluorobenzoyl)phenyl]-phenylmethanone
    • (2-benzoylphenyl)(2-fluorophenyl)methanone
    • 2'-Fluor-2-benzoyl-benzophenon
    • AC1L6BY3
    • AC1Q5FJH
    • AG-K-08189
    • AR-1A2138
    • CTK5E7174
    • KST-1A8351
    • NSC99565
    • DTXSID90295084
    • 798-37-8
    • NSC-99565
    • Inchi: 1S/C20H13FO2/c21-18-13-7-6-12-17(18)20(23)16-11-5-4-10-15(16)19(22)14-8-2-1-3-9-14/h1-13H
    • InChI Key: NMNTZYBUTFISER-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 304.08999
  • Monoisotopic Mass: 304.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 490.3°C at 760 mmHg
  • Flash Point: 183.7°C
  • Refractive Index: 1.603
  • PSA: 34.14
  • LogP: 4.28770
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